14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one

• Molecular Formula: C19H11N3OS
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 14-phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one
• InChI: InChI=1S/C19H11N3OS/c23-19-17-16(20-11-22(19)13-7-2-1-3-8-13)14-10-12-6-4-5-9-15(12)21-18(14)24-17/h1-11H
• InChI Key: APEPNHKPXGPQTP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C=NC3=C(C2=O)SC4=NC5=CC=CC=C5C=C34

Description

14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one, also known as PTTH, is a synthetic compound that has been studied for its potential applications in scientific research. PTTH belongs to the class of tetracyclic compounds and has a unique structure that makes it an interesting target for research.

Mechanism of Action

14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one exerts its biological effects by binding to specific receptors in cells and modulating various signaling pathways. The exact mechanism of action of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one is still being studied, but it is believed to involve the inhibition of certain enzymes and the activation of specific cellular pathways.
Biochemical and Physiological Effects:
14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one has been shown to have several biochemical and physiological effects, including the inhibition of inflammation, the induction of apoptosis in cancer cells, and the inhibition of viral replication. 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one has also been shown to have antioxidant properties and to modulate the immune system.

Advantages and Limitations for Lab Experiments

The advantages of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one for lab experiments include its high purity, its well-defined structure, and its ability to modulate specific cellular pathways. However, the limitations of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one include its high cost, its complex synthesis, and its potential toxicity.

Future Directions

There are several future directions for research on 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one. One area of interest is the development of new synthetic methods for 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one that are more efficient and cost-effective. Another area of interest is the further elucidation of the mechanism of action of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one and its potential applications in the treatment of various diseases. Additionally, the development of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one-based diagnostic tools could have significant implications for the early detection and treatment of certain diseases.

Synthesis Methods

The synthesis of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one involves a multi-step process that requires specialized chemical knowledge and equipment. The first step involves the synthesis of a key intermediate, which is then subjected to a series of reactions to yield the final product. The synthesis of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one has been described in several research papers, and the process has been optimized to yield high purity and yield.

Scientific Research Applications

14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one has also been studied for its potential use as a diagnostic tool for certain diseases.